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Compound of Interest

Compound Name: Schisanlignone C

Cat. No.: B13773464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Schisanlignone C, a lignan

compound isolated from plants of the Schisandra genus. This document consolidates its

chemical identity, and available biological data, and outlines relevant experimental

methodologies.

Chemical Identity
Schisanlignone C is a naturally occurring lignan.[1][2] Its fundamental chemical and physical

properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13773464?utm_src=pdf-interest
https://www.benchchem.com/product/b13773464?utm_src=pdf-body
https://www.benchchem.com/product/b13773464?utm_src=pdf-body
https://www.biocrick.com/Schisanlignone-C-BCN3629.html
https://www.screenlib.com/Schisanlignone-C-92723.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13773464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 144606-83-7 [1][2][3][4]

Molecular Formula C23H26O7 [4]

Molecular Weight 414.5 g/mol [4]

Purity ≥98% (Commercially available) [4]

Physical Description Powder [3]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Storage

Store at -20°C under an inert

atmosphere or at 2-8°C,

protected from air and light.[3]

[4]

While a definitive IUPAC name for Schisanlignone C is not readily available in the searched

literature, its structure has been elucidated through spectral analysis.[1]

Biological Activity and Signaling Pathways
Lignans isolated from Schisandra chinensis (SCL) have demonstrated significant anti-

inflammatory properties.[5] These effects are primarily attributed to the modulation of key

inflammatory signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-

activated protein kinase (MAPK) pathways.[5][6]

Anti-inflammatory Effects
Studies on RAW264.7 macrophages stimulated with lipopolysaccharide (LPS) have shown that

SCL can significantly suppress the production of pro-inflammatory mediators.[5]
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Mediator Effect of SCL Treatment

Nitric Oxide (NO) Significant reduction in release

Prostaglandin E2 (PGE2) Significant reduction in release

Interleukin-1β (IL-1β) Dose-dependent inhibition of production

Interleukin-6 (IL-6) Dose-dependent inhibition of production

Tumor Necrosis Factor-α (TNF-α) Dose-dependent inhibition of production

Monocyte Chemoattractant Protein-1 (MCP-1) Suppression of secretion

RANTES (CCL5) Suppression of secretion

Macrophage Inflammatory Protein-1α (MIP-1α) Suppression of secretion

This inhibition is associated with the downregulation of inducible nitric oxide synthase (iNOS)

and cyclooxygenase-2 (COX-2) expression.[5]

Modulation of Signaling Pathways
The anti-inflammatory effects of Schisandra lignans are mediated through the inhibition of

critical signaling cascades.

NF-κB Pathway: Lignans have been shown to target the NF-κB signaling pathway.[7][8] SCL

treatment suppresses the phosphorylation of IκB kinase (IKKα/β) and the inhibitor of NF-κB

(IκB-α), which in turn prevents the nuclear translocation of the p65 subunit of NF-κB.[5] This

inhibition ultimately leads to a decrease in the expression of pro-inflammatory genes.[5]

MAPK Pathway: SCL treatment effectively blocks the phosphorylation of key MAPK

molecules, including p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal

kinase (JNK).[5] The MAPK pathway is crucial for the activation of transcription factors like

activator protein-1 (AP-1), which is also involved in the inflammatory response.[5]

PI3K/Akt Pathway: The phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is another

target. SCL has been observed to decrease the phosphorylation of Akt, a downstream

protein of PI3K that plays a role in the LPS-induced activation of the NF-κB pathway.[5]
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TBK1/IRF3 Pathway: SCL treatment also leads to a decrease in the phosphorylation of

TANK-binding kinase 1 (TBK1) and interferon regulatory factor 3 (IRF3), key components of

the type I interferon response.[5]

Below is a representative diagram of the NF-κB signaling pathway, which is a key target of

Schisandra lignans.
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Start: Investigate
Schisanlignone C

Quality Control:
- Purity (HPLC)

- Structure (NMR)

Cytotoxicity Assay
(e.g., MTT on RAW264.7)

Determine Non-toxic
Concentration Range

Anti-inflammatory Assay:
- Stimulate cells (LPS)

- Treat with Schisanlignone C

Measure Inflammatory Mediators:
- NO (Griess Assay)
- Cytokines (ELISA)

Signaling Pathway Analysis:
- Western Blot for p-p65, p-p38, etc.

Conclusion:
Elucidate Anti-inflammatory

Mechanism

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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